Cas no 936129-66-7 (Benzyl 4-(3-aminopropyl)aminopiperidine-1-carboxylate Dihydrochloride)

• Product Name: Benzyl 4-(3-aminopropyl)aminopiperidine-1-carboxylate Dihydrochloride
• CAS No: 936129-66-7
• MF: C₁₆H₂₆ClN₃O₂
• MW: 327.849543094635
• CID: 4666221
• Update Time: 2025-06-13

Benzyl 4-(3-aminopropyl)aminopiperidine-1-carboxylate Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-[(3-aminopropyl)amino]piperidine-1-carboxylate dihydrochloride
• Benzyl 4-(3-aminopropyl)aminopiperidine-1-carboxylate Dihydrochloride

• Inchi： 1S/C16H25N3O2.ClH/c17-9-4-10-18-15-7-11-19(12-8-15)16(20)21-13-14-5-2-1-3-6-14;/h1-3,5-6,15,18H,4,7-13,17H2;1H
• InChI Key： VYMFYBNUCCWGJM-UHFFFAOYSA-N
• SMILES： C(N1CCC(NCCCN)CC1)(=O)OCC1C=CC=CC=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 4-(3-aminopropyl)aminopiperidine-1-carboxylate Dihydrochloride

Recent Advances in the Study of Benzyl 4-(3-aminopropyl)aminopiperidine-1-carboxylate Dihydrochloride (CAS: 936129-66-7)

Benzyl 4-(3-aminopropyl)aminopiperidine-1-carboxylate dihydrochloride (CAS: 936129-66-7) is a chemically modified piperidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of neuroscience, oncology, and infectious diseases.

The compound's structural backbone, featuring a benzyl-protected piperidine core and an aminopropyl side chain, allows for diverse chemical modifications, making it a valuable scaffold for drug design. Researchers have leveraged this flexibility to develop derivatives with enhanced bioavailability, selectivity, and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of sigma-1 receptor ligands, which are being investigated for their neuroprotective effects in neurodegenerative disorders such as Alzheimer's disease.

In addition to its applications in neuroscience, Benzyl 4-(3-aminopropyl)aminopiperidine-1-carboxylate dihydrochloride has shown promise in oncology research. A recent preclinical study highlighted its role as a key intermediate in the development of small-molecule inhibitors targeting protein-protein interactions involved in cancer cell proliferation. The study, conducted by a team at the National Cancer Institute, reported that derivatives of this compound exhibited potent inhibitory activity against specific oncogenic pathways, with minimal off-target effects.

Another area of interest is the compound's potential in antimicrobial drug development. A 2022 publication in Antimicrobial Agents and Chemotherapy described the synthesis of novel quinolone derivatives using Benzyl 4-(3-aminopropyl)aminopiperidine-1-carboxylate dihydrochloride as a building block. These derivatives demonstrated broad-spectrum activity against multidrug-resistant bacterial strains, suggesting their potential as next-generation antibiotics.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives derived from this compound. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have provided valuable insights into overcoming these limitations. For example, molecular docking simulations have identified key interactions between the compound's functional groups and target proteins, enabling the rational design of more effective derivatives.

In conclusion, Benzyl 4-(3-aminopropyl)aminopiperidine-1-carboxylate dihydrochloride (CAS: 936129-66-7) represents a pivotal scaffold in modern drug discovery. Its versatility and adaptability make it a valuable tool for researchers aiming to develop novel therapeutics across multiple disease areas. Future studies are expected to further elucidate its mechanisms of action and expand its applications, paving the way for innovative treatments in the years to come.